5-amino-N,N-dimethyl-2,3-dihydro-1H-isoindole-2-carboxamide
Description
“5-amino-N,N-dimethyl-2,3-dihydro-1H-isoindole-2-carboxamide” is a derivative of indole . Indole is an aromatic heterocyclic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . Indole is widely distributed in the natural environment and can be produced by a variety of bacteria .
Molecular Structure Analysis
The molecular structure of indole derivatives is generally characterized by a benzopyrrole nucleus, which contains a benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature .
Chemical Reactions Analysis
The chemical reactions of indole derivatives are typically characterized by electrophilic substitution, due to the excessive π-electrons delocalization .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-amino-N,N-dimethyl-2,3-dihydro-1H-isoindole-2-carboxamide” would depend on its specific structure. Indole itself is crystalline and colorless in nature with specific odors .
Mechanism of Action
The mechanism of action of indole derivatives can vary widely depending on the specific compound and its biological target. Some indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-N,N-dimethyl-2,3-dihydro-1H-isoindole-2-carboxamide involves the reaction of 2,3-dihydro-1H-isoindole-2-carboxylic acid with N,N-dimethylformamide dimethyl acetal followed by reduction with sodium borohydride and subsequent reaction with ammonia.", "Starting Materials": [ "2,3-dihydro-1H-isoindole-2-carboxylic acid", "N,N-dimethylformamide dimethyl acetal", "sodium borohydride", "ammonia" ], "Reaction": [ "Step 1: React 2,3-dihydro-1H-isoindole-2-carboxylic acid with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst to form the corresponding imine intermediate.", "Step 2: Reduce the imine intermediate with sodium borohydride to form the corresponding amine intermediate.", "Step 3: React the amine intermediate with ammonia in the presence of a catalyst to form 5-amino-N,N-dimethyl-2,3-dihydro-1H-isoindole-2-carboxamide." ] } | |
CAS RN |
1526482-44-9 |
Product Name |
5-amino-N,N-dimethyl-2,3-dihydro-1H-isoindole-2-carboxamide |
Molecular Formula |
C11H15N3O |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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